Cas no 51980-31-5 (Butanedioic acid, (2-ethoxy-2-oxoethoxy)-, diethyl ester)

• Product Name: Butanedioic acid, (2-ethoxy-2-oxoethoxy)-, diethyl ester
• CAS No: 51980-31-5
• MF: C₁₂H₂₀O₇
• MW: 276.283004760742
• CID: 360944
• PubChem ID: 71365867
• Update Time: 2025-04-19

Butanedioic acid, (2-ethoxy-2-oxoethoxy)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (2-ethoxy-2-oxoethoxy)-, diethyl ester
• diethyl 2-(2-ethoxy-2-oxoethoxy)butanedioate
• DTXSID90789251
• 51980-31-5

• Inchi： 1S/C12H20O7/c1-4-16-10(13)7-9(12(15)18-6-3)19-8-11(14)17-5-2/h9H,4-8H2,1-3H3
• InChI Key： WXMXLAOQNVMPIF-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C(C(=O)OCC)CC(=O)OCC

Computed Properties

• Exact Mass: 276.1209
• Monoisotopic Mass: 276.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• PSA: 88.13